Cas no 2228499-46-3 (2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol)

• Product Name: 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol
• CAS No: 2228499-46-3
• MF: C₁₀H₈ClF₅O
• MW: 274.614939689636
• CID: 6259329
• PubChem ID: 165781197
• Update Time: 2025-10-21

2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol
• 2228499-46-3
• EN300-1974252
• 2-chloro-1-[4-(pentafluoroethyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H8ClF5O/c11-5-8(17)6-1-3-7(4-2-6)9(12,13)10(14,15)16/h1-4,8,17H,5H2
• InChI Key： LSOWRNYHESUFOY-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)C(C(F)(F)F)(F)F)O

Computed Properties

• Exact Mass: 274.0183834g/mol
• Monoisotopic Mass: 274.0183834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol

Professional Introduction to 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol (CAS No. 2228499-46-3)

2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228499-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement with a chloro substituent and a pentafluoroethyl side chain on a phenyl ring, presents intriguing possibilities for its applications in drug development and synthetic chemistry.

The molecular structure of 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol consists of an ethyl alcohol functional group (-OH) attached to a phenyl ring that is further substituted with a pentafluoroethyl group at the 4-position and a chloro group at the 2-position. This specific configuration imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical modifications and functionalizations. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, enabling diverse synthetic pathways for the development of novel pharmaceutical agents.

In recent years, there has been growing interest in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological targets. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, which is a critical factor in drug design. The pentafluoroethyl moiety in 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol is particularly noteworthy, as it is known to increase the compound's bioavailability and resistance to enzymatic degradation.

The synthesis of 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the phenyl ring derivative, followed by the introduction of the pentafluoroethyl group via nucleophilic substitution or cross-coupling reactions. Subsequently, the addition of the chloro substituent and the hydroxyl group completes the molecular framework. Advanced techniques such as palladium-catalyzed coupling reactions and fluorination methods are often employed to achieve high yields and purity levels.

The potential applications of 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol extend across multiple domains of pharmaceutical research. Its structural features make it a suitable precursor for designing kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The electron-deficient aromatic system, combined with the hydroxyl group, provides multiple interaction points with biological targets, facilitating the development of high-affinity ligands.

In addition to its role in kinase inhibition, this compound has shown promise in the development of antiviral agents. The fluorinated aromatic ring enhances binding stability to viral proteases and polymerases, making it an effective scaffold for drug design against emerging infectious diseases. Recent studies have highlighted its potential in inhibiting viral replication by disrupting essential enzymatic pathways.

The use of computational chemistry and molecular modeling has further accelerated the discovery process for derivatives of 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol. By simulating interactions with biological targets, researchers can predict binding affinities and optimize molecular structures before conducting experimental validations. This approach not only saves time but also reduces the reliance on trial-and-error experimentation, making drug development more efficient.

Evaluation of pharmacological properties is another critical aspect in assessing the potential of this compound. In vitro assays are conducted to determine its efficacy against specific disease markers, while in vivo studies provide insights into its toxicity profile and therapeutic index. The combination of traditional pharmacokinetic studies with modern biomarker analysis ensures a comprehensive understanding of its biological activity.

The environmental impact of fluorinated compounds is also a growing concern in pharmaceutical research. While these compounds offer numerous advantages in drug design, their persistence in ecosystems necessitates careful consideration during development. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental footprint without compromising efficacy.

The future prospects for 2-chloro-1-4-(pentafluoroethyl)phenylethan-1-ol appear promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to safer and more effective therapeutic agents for global health challenges.